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Introduction
Protein Arginine Methyltransferase 5 (PRMT5) is a critical enzyme that catalyzes the symmetric

dimethylation of arginine residues on both histone and non-histone proteins. This post-

translational modification plays a pivotal role in a myriad of cellular processes, including

transcriptional regulation, RNA splicing, signal transduction, and DNA damage repair.

Dysregulation of PRMT5 activity has been implicated in the pathogenesis of numerous human

diseases, most notably cancer, making it a compelling therapeutic target. GSK3326595 (also

known as GSK360) is a potent, selective, and reversible small molecule inhibitor of PRMT5. Its

high specificity and robust cellular activity have established it as an invaluable chemical probe

for elucidating the multifaceted functions of PRMT5 in normal physiology and disease. This

technical guide provides a comprehensive overview of GSK360, including its mechanism of

action, biochemical and cellular activity, and detailed protocols for its application in key

experimental assays.
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GSK360 is a substrate-competitive inhibitor of PRMT5. It binds to the substrate-binding pocket

of the PRMT5/MEP50 complex, thereby preventing the binding of protein substrates and

inhibiting the transfer of methyl groups from the co-factor S-adenosylmethionine (SAM). This

leads to a global reduction in symmetric dimethylarginine (SDMA) levels on a multitude of

cellular proteins.

Biochemical and Cellular Activity
GSK360 exhibits potent inhibition of the PRMT5/MEP50 complex in biochemical assays and

demonstrates robust anti-proliferative activity in a wide range of cancer cell lines.

Table 1: Biochemical Activity of GSK360 against
PRMT5/MEP50

Substrate IC50 (nM) Ki*app (nM) Reference

Histone H4 peptide 6.2 ± 0.8 3.1 ± 0.4 [1]

SmD3 peptide - 3.0 ± 0.8 [2]

HNRNPH1 peptide - 9.5 ± 3.3 [2]

H2A peptide - 3.0 ± 0.3 [2]

FUBP1 peptide - 9.9 ± 0.8 [2]

Table 2: Cellular Activity of GSK360 in Various Cancer
Cell Lines
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Cell Line Cancer Type gIC50 (nM)
SDMA EC50
(nM)

Reference

Z-138
Mantle Cell

Lymphoma
7.6 2 [1]

REC-1
Mantle Cell

Lymphoma
- - [1]

Granta-519
Mantle Cell

Lymphoma
- - [3]

Maver-1
Mantle Cell

Lymphoma
- - [4]

MV-4-11
Acute Myeloid

Leukemia
- - [5]

MDA-MB-468 Breast Cancer - -

A broad panel of

276 cell lines
Various 7.6 to >30,000 - [1]

Selectivity Profile
A key attribute of a chemical probe is its selectivity for the intended target over other related

proteins. GSK360 has been extensively profiled against a panel of other methyltransferases

and demonstrates exceptional selectivity for PRMT5.

Table 3: Selectivity of GSK360
Enzyme

Fold Selectivity over
PRMT5

Reference

Panel of 20 other

methyltransferases
>4,000 [6]
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Detailed methodologies are crucial for the successful application of GSK360 as a chemical

probe. The following are protocols for key experiments to assess PRMT5 function and target

engagement of GSK360.

PRMT5 Biochemical Assay
This protocol is for determining the in vitro potency of GSK360 against the PRMT5/MEP50

enzyme complex using a radioactive filter binding assay.

Materials:

Recombinant human PRMT5/MEP50 complex (Reaction Biology Corp.)

Histone H4 peptide (1-21) substrate

S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM)

GSK360

Assay Buffer: 50 mM Tris-HCl pH 8.5, 50 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 1 mM PMSF

Trichloroacetic acid (TCA)

Scintillation fluid

Filter plates (e.g., Millipore Multiscreen)

Procedure:

Prepare a serial dilution of GSK360 in DMSO.

In a 96-well plate, add 2 µL of the GSK360 dilution or DMSO (vehicle control).

Prepare a master mix containing PRMT5/MEP50 complex (e.g., 5 nM final concentration)

and Histone H4 peptide (e.g., 2 µM final concentration) in Assay Buffer.

Add 48 µL of the enzyme/substrate master mix to each well.

Pre-incubate the plate for 15 minutes at room temperature.
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Initiate the reaction by adding 50 µL of Assay Buffer containing [³H]-SAM (e.g., 1 µM final

concentration).

Incubate the reaction for 60 minutes at 30°C.[7]

Stop the reaction by adding 50 µL of 10% TCA.

Transfer the reaction mixture to a filter plate and wash three times with 10% TCA.

Dry the filter plate and add scintillation fluid to each well.

Measure the incorporated radioactivity using a scintillation counter.

Calculate the percent inhibition for each GSK360 concentration and determine the IC50

value using non-linear regression analysis.

Western Blot for Symmetric Dimethylarginine (SDMA)
This protocol describes the detection of global SDMA levels in cell lysates following treatment

with GSK360.

Materials:

Cell lines of interest

GSK360

Cell culture medium and supplements

RIPA lysis buffer (or similar) with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

SDS-PAGE gels

PVDF membrane
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Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibody: anti-SDMA antibody (e.g., Cell Signaling Technology)

Primary antibody: anti-GAPDH or anti-β-tubulin (loading control)

HRP-conjugated secondary antibody

Enhanced Chemiluminescence (ECL) substrate

Imaging system

Procedure:

Seed cells in a multi-well plate and allow them to adhere overnight.

Treat cells with a dose-response of GSK360 or DMSO for the desired time (e.g., 72-96

hours).[8]

Wash cells with ice-cold PBS and lyse them in RIPA buffer.

Clarify the lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

Determine the protein concentration of the supernatant using a BCA assay.

Normalize protein concentrations and prepare samples for SDS-PAGE by adding Laemmli

buffer and boiling for 5 minutes.

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform

electrophoresis.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-SDMA antibody overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.
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Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST for 10 minutes each.

Incubate the membrane with ECL substrate and capture the chemiluminescent signal using

an imaging system.

Strip the membrane and re-probe with a loading control antibody to ensure equal protein

loading.

Quantify the band intensities using densitometry software.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to confirm direct target engagement of a compound in a cellular

context. The principle is that ligand binding stabilizes the target protein, leading to a higher

melting temperature.

Materials:

Cell line of interest

GSK360

PBS with protease inhibitors

PCR tubes or a 96-well PCR plate

Thermocycler

Lysis buffer (e.g., PBS with 0.4% NP-40 and protease inhibitors)

Centrifuge

Western blot materials (as described above)

Procedure:
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Culture cells to 80-90% confluency.

Harvest cells and resuspend them in PBS with protease inhibitors at a desired density (e.g.,

2 x 10⁶ cells/mL).

Treat one aliquot of the cell suspension with GSK360 (e.g., 1 µM) and another with DMSO

(vehicle control) for 1-2 hours at 37°C.

Aliquot the treated cell suspensions into PCR tubes for each temperature point (e.g., 40°C to

70°C in 3°C increments).

Heat the samples in a thermocycler for 3 minutes at the designated temperatures, followed

by a cooling step to 4°C for 3 minutes.

Lyse the cells by freeze-thaw cycles or by adding lysis buffer and incubating on ice.

Separate the soluble fraction from the aggregated proteins by centrifugation at high speed

(e.g., 20,000 x g) for 20 minutes at 4°C.

Carefully collect the supernatant containing the soluble proteins.

Analyze the amount of soluble PRMT5 in each sample by Western blot as described above.

Quantify the band intensities and plot the normalized soluble PRMT5 fraction against the

temperature to generate a melting curve. A shift in the melting curve in the presence of

GSK360 indicates target engagement.[5]

Signaling Pathways and Experimental Workflows
GSK360 can be used to dissect the role of PRMT5 in various signaling pathways. PRMT5 has

been shown to regulate key cancer-related pathways, including the PI3K/AKT, ERK, and Wnt/

β-catenin pathways.

PRMT5 Signaling Network
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Caption: PRMT5 signaling network and the inhibitory effect of GSK360.
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Experimental Workflow for Assessing GSK360 Activity

Start: Hypothesis on PRMT5 function

In vitro Biochemical Assay
(IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Activation of the p53-MDM4 regulatory axis defines the anti-tumour response to PRMT5
inhibition through its role in regulating cellular splicing - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b15558418/docs?utm_src=pdf-body-img#gsk360-a-potent-and-selective-chemical-probe-for-interrogating-prmt5-function
https://www.benchchem.com/product/b15558418?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6018746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6018746/
https://www.researchgate.net/figure/PRMT5-inhibition-attenuates-growth-and-survival-in-cancer-cell-lines-A-Chemical_fig1_325997674
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_Prmt5_IN_1_A_Technical_Guide.pdf
https://www.researchgate.net/figure/PRMT5-inhibition-or-depletion-attenuates-MCL-tumor-growth-in-both-CDX-and-PDX-models-NSG_fig5_368573076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Design, Synthesis and Biological Evaluation of Novel and Potent Protein Arginine
Methyltransferases 5 Inhibitors for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

6. caymanchem.com [caymanchem.com]

7. reactionbiology.com [reactionbiology.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [GSK360: A Potent and Selective Chemical Probe for
Interrogating PRMT5 Function]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558418/docs#gsk360-a-potent-and-selective-
chemical-probe-for-interrogating-prmt5-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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